Cas no 1250939-32-2 (3-cycloheptyl-1,2-oxazol-5-amine)

• Product Name: 3-cycloheptyl-1,2-oxazol-5-amine
• CAS No: 1250939-32-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6594329
• PubChem ID: 62588892
• Update Time: 2025-05-21

3-cycloheptyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-cycloheptyl-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-cycloheptyl-
• 1250939-32-2
• AKOS011880657
• CS-0237511
• EN300-1846006

• Inchi： 1S/C10H16N2O/c11-10-7-9(12-13-10)8-5-3-1-2-4-6-8/h7-8H,1-6,11H2
• InChI Key： KCQJUQHGTOJTIQ-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2CCCCCC2)=N1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±30.0 °C(Predicted)
• pka: -0.92±0.50(Predicted)

Additional information on 3-cycloheptyl-1,2-oxazol-5-amine

Comprehensive Overview of 3-cycloheptyl-1,2-oxazol-5-amine (CAS No. 1250939-32-2): Properties, Applications, and Research Insights

3-cycloheptyl-1,2-oxazol-5-amine (CAS No. 1250939-32-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule consists of a cycloheptyl ring fused to an oxazole core, which is further functionalized with an amine group at the 5-position. This combination of structural motifs makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting inflammation, metabolic disorders, and infectious diseases.

Recent studies highlight the growing demand for 3-cycloheptyl-1,2-oxazol-5-amine derivatives in medicinal chemistry. Researchers are exploring its potential as a scaffold for kinase inhibitors, given the oxazole ring's ability to mimic peptide bonds and interact with biological targets. The cycloheptyl moiety enhances lipophilicity, improving membrane permeability—a critical factor in optimizing drug candidates. These properties align with current trends in AI-driven drug design, where computational models prioritize compounds with balanced solubility and bioavailability.

From a synthetic perspective, CAS No. 1250939-32-2 is often prepared via cyclization reactions involving β-keto esters or nitrile oxides. Its stability under physiological conditions makes it suitable for high-throughput screening (HTS) platforms, a topic frequently searched by pharmaceutical professionals. Notably, the compound's amine group allows for further derivatization, enabling the creation of libraries for fragment-based drug discovery—an area gaining traction in precision medicine initiatives.

Beyond pharmaceuticals, 3-cycloheptyl-1,2-oxazol-5-amine has applications in material science. Its rigid oxazole core contributes to thermal stability, making it a candidate for organic electronics such as OLEDs. This dual utility in life sciences and advanced materials answers common queries about multi-disciplinary chemical applications—a trending search term among academic and industrial chemists.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling protocols for CAS No. 1250939-32-2 should follow REACH and GLP standards. Sustainability-focused researchers often inquire about green synthesis routes for such intermediates, prompting innovations like catalytic methods using biodegradable solvents.

In summary, 3-cycloheptyl-1,2-oxazol-5-amine exemplifies how tailored heterocycles bridge gaps between drug development and functional materials. Its CAS No. 1250939-32-2 serves as a key identifier for researchers navigating chemical databases or patent landscapes. As AI-assisted molecular modeling evolves, compounds like this will remain at the forefront of rational molecular design.